Cas no 264229-35-8 (O1-tert-butyl O3-ethyl cis-4-aminopiperidine-1,3-dicarboxylate)
O1-tert-butyl O3-ethyl cis-4-aminopiperidine-1,3-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- cis-1-Boc-4-amino-piperidine-3-carboxylic acid ethyl ester
- rel-1-(tert-Butyl) 3-ethyl (3R,4S)-4-aminopiperidine-1,3-dicarboxylate
- O1-tert-butyl O3-ethyl cis-4-aminopiperidine-1,3-dicarboxylate
- starbld0029955
- 864853-17-8
- AT19367
- 1-(tert-Butyl) 3-ethyl (3R,4S)-4-aminopiperidine-1,3-dicarboxylate
- AS-79360
- CS-0143541
- rac-1-tert-butyl 3-ethyl (3R,4S)-4-aminopiperidine-1,3-dicarboxylate
- 3-Ethyl (3R,4S)-1-Boc-4-aminopiperidine-3-carboxylate
- 1-O-tert-butyl 3-O-ethyl (3R,4S)-4-aminopiperidine-1,3-dicarboxylate
- EN300-761029
- 264229-35-8
- AT19370
- 1-tert-butyl 3-ethyl (3R,4S)-4-aminopiperidine-1,3-dicarboxylate
- SCHEMBL6080354
- 1-t-Butyl 3-ethyl (3R,4S)-4-aminopiperidine-1,3-dicarboxylate
- MFCD31457178
- CIS-1-TERT-BUTYL 3-ETHYL4-AMINOPIPERIDINE-1,3-DICARBOXYLATE
-
- MDL: MFCD31542517
- Inchi: 1S/C13H24N2O4/c1-5-18-11(16)9-8-15(7-6-10(9)14)12(17)19-13(2,3)4/h9-10H,5-8,14H2,1-4H3/t9-,10+/m1/s1
- InChI Key: ORRVKLSXTZZGJV-ZJUUUORDSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CC[C@H](N)[C@H](C(OCC)=O)C1
Computed Properties
- Exact Mass: 272.17360725g/mol
- Monoisotopic Mass: 272.17360725g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 81.9Ų
O1-tert-butyl O3-ethyl cis-4-aminopiperidine-1,3-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1130297-1g |
cis-1-Boc-4-amino-piperidine-3-carboxylic acid ethyl ester |
264229-35-8 | 95% | 1g |
$1545 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1130297-5g |
cis-1-Boc-4-amino-piperidine-3-carboxylic acid ethyl ester |
264229-35-8 | 95% | 5g |
$5465 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1231448-500MG |
O1-tert-butyl O3-ethyl cis-4-aminopiperidine-1,3-dicarboxylate |
264229-35-8 | 97% | 500mg |
$250 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1231448-1G |
O1-tert-butyl O3-ethyl cis-4-aminopiperidine-1,3-dicarboxylate |
264229-35-8 | 97% | 1g |
$360 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1231448-5G |
O1-tert-butyl O3-ethyl cis-4-aminopiperidine-1,3-dicarboxylate |
264229-35-8 | 97% | 5g |
$1080 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1231448-10G |
O1-tert-butyl O3-ethyl cis-4-aminopiperidine-1,3-dicarboxylate |
264229-35-8 | 97% | 10g |
$1805 | 2024-07-21 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWBD0108-500MG |
O1-tert-butyl O3-ethyl cis-4-aminopiperidine-1,3-dicarboxylate |
264229-35-8 | 97% | 500MG |
¥ 1,280.00 | 2023-03-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWBD0108-1G |
O1-tert-butyl O3-ethyl cis-4-aminopiperidine-1,3-dicarboxylate |
264229-35-8 | 97% | 1g |
¥ 1,920.00 | 2023-03-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWBD0108-5G |
O1-tert-butyl O3-ethyl cis-4-aminopiperidine-1,3-dicarboxylate |
264229-35-8 | 97% | 5g |
¥ 5,761.00 | 2023-03-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWBD0108-10G |
O1-tert-butyl O3-ethyl cis-4-aminopiperidine-1,3-dicarboxylate |
264229-35-8 | 97% | 10g |
¥ 9,603.00 | 2023-03-20 |
O1-tert-butyl O3-ethyl cis-4-aminopiperidine-1,3-dicarboxylate Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on O1-tert-butyl O3-ethyl cis-4-aminopiperidine-1,3-dicarboxylate
Comprehensive Overview of O1-tert-butyl O3-ethyl cis-4-aminopiperidine-1,3-dicarboxylate (CAS No. 264229-35-8)
O1-tert-butyl O3-ethyl cis-4-aminopiperidine-1,3-dicarboxylate (CAS No. 264229-35-8) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This piperidine derivative is particularly valued for its role as a key intermediate in the development of bioactive molecules, including potential therapeutics targeting neurological and metabolic disorders. The compound's unique cis-4-aminopiperidine scaffold and dicarboxylate functionality make it a versatile building block for drug discovery.
In recent years, the demand for high-purity intermediates like O1-tert-butyl O3-ethyl cis-4-aminopiperidine-1,3-dicarboxylate has surged due to advancements in small-molecule drug development and peptide mimetics. Researchers frequently inquire about its synthetic routes, with common search queries including "synthesis of 264229-35-8" and "applications of cis-4-aminopiperidine derivatives." The compound's tert-butyl and ethyl ester groups provide orthogonal protection strategies, enabling selective deprotection during multi-step syntheses—a feature highly relevant to modern medicinal chemistry workflows.
The structural features of CAS No. 264229-35-8 align with current industry trends toward chiral building blocks and fragment-based drug design. Its stereospecific configuration at the 4-position makes it valuable for creating enantiomerically pure compounds, addressing the pharmaceutical industry's growing emphasis on stereoselective synthesis. Analytical data shows increasing interest in "physicochemical properties of O1-tert-butyl O3-ethyl piperidine dicarboxylate" and "stability studies of aminopiperidine carboxylates," reflecting the compound's importance in formulation development.
From a green chemistry perspective, 264229-35-8 exemplifies the shift toward atom-efficient intermediates. Its synthesis typically employs catalytic methods rather than stoichiometric reagents, reducing waste generation—a priority for sustainable pharmaceutical manufacturing. This aligns with frequent searches for "eco-friendly synthesis of piperidine derivatives" and "biodegradability of N-protected aminopiperidines." The compound's crystalline nature also facilitates purification via recrystallization, minimizing the need for energy-intensive chromatography.
In structure-activity relationship (SAR) studies, the O1-tert-butyl O3-ethyl cis-4-aminopiperidine-1,3-dicarboxylate scaffold has shown promise for modulating molecular recognition properties. Its hydrogen bond donor/acceptor pattern and conformational rigidity make it particularly interesting for targeting protein-protein interactions—a hot topic in drug discovery forums. Recent publications have explored its incorporation into kinase inhibitors and GPCR modulators, driving search traffic for "biological activity of CAS 264229-35-8 derivatives."
Quality control of 264229-35-8 involves rigorous HPLC analysis and chiral purity assessment, with analytical methods being another common search focus. The compound typically exhibits excellent storage stability under inert conditions, making it practical for industrial-scale applications. Its solubility profile in common organic solvents (DMSO, ethanol, dichloromethane) is frequently documented in technical datasheets to guide laboratory use.
Emerging applications of this piperidine derivative include its use in DNA-encoded libraries (DELs) and proteolysis-targeting chimeras (PROTACs)—two cutting-edge areas generating substantial search interest. The compound's bifunctional reactivity allows conjugation with various pharmacophores while maintaining the stereochemical integrity of the piperidine core. This versatility explains the growing market for custom synthetic intermediates based on this chemical scaffold.
For researchers investigating 264229-35-8, understanding its spectroscopic characteristics (1H/13C NMR, IR, MS) is essential. Search analytics reveal high engagement with "characterization data for O1-tert-butyl O3-ethyl cis-4-aminopiperidine-1,3-dicarboxylate" and "spectral reference for CAS 264229-35-8." The compound's mass fragmentation pattern and chromatographic behavior are well-documented, facilitating its identification in complex reaction mixtures.
In conclusion, O1-tert-butyl O3-ethyl cis-4-aminopiperidine-1,3-dicarboxylate represents a strategically important compound at the intersection of organic synthesis and pharmaceutical innovation. Its combination of structural features, synthetic utility, and drug-like properties ensures continued relevance in academic and industrial research. As drug discovery paradigms evolve toward more complex target classes, demand for such multifunctional intermediates is expected to grow substantially.
264229-35-8 (O1-tert-butyl O3-ethyl cis-4-aminopiperidine-1,3-dicarboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)